3-Phenoxy-8-azabicyclo[3.2.1]octane

• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol
• IUPAC Name: 3-phenoxy-8-azabicyclo[3.2.1]octane
• InChI: InChI=1S/C13H17NO/c1-2-4-12(5-3-1)15-13-8-10-6-7-11(9-13)14-10/h1-5,10-11,13-14H,6-9H2
• InChI Key: HQWOOKZKFBMBCD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2)OC3=CC=CC=C3

Description

3-Phenoxy-8-azabicyclo[3.2.1]octane is a bicyclic amine featuring a bridged octane scaffold with a nitrogen atom at the 8-position and a phenoxy substituent at the 3-position. Its molecular formula is C₁₃H₁₇NO, with a molecular weight of 239.74 g/mol ().

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 3-Phenoxy-8-azabicyclo[3.2.1]octane typically involves the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold. This process can be achieved through various methodologies, including the stereocontrolled formation of the bicyclic scaffold from an acyclic starting material containing all the required stereochemical information . Another approach involves achieving stereochemical control directly in the transformation that generates the 8-azabicyclo[3.2.1]octane architecture or through a desymmetrization process starting from achiral tropinone derivatives .

Industrial Production Methods

Industrial production methods for 3-Phenoxy-8-azabicyclo[3.2.1]octane are not extensively documented in the literature. the methodologies used in laboratory settings, such as enantioselective synthesis and desymmetrization processes, can be scaled up for industrial applications with appropriate optimization of reaction conditions and reagents.

Chemical Reactions Analysis

Types of Reactions

3-Phenoxy-8-azabicyclo[3.2.1]octane undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group in the compound with another.

Common Reagents and Conditions

Common reagents used in the reactions of 3-Phenoxy-8-azabicyclo[3.2.1]octane include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles for substitution reactions. The reaction conditions vary depending on the specific reaction but generally involve controlled temperatures and pressures to ensure the desired transformation.

Major Products

The major products formed from the reactions of 3-Phenoxy-8-azabicyclo[3.2.1]octane depend on the specific reaction and reagents used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions may produce reduced forms of the compound. Substitution reactions can result in a variety of substituted derivatives with different functional groups.

Scientific Research Applications

3-Phenoxy-8-azabicyclo[3.2.1]octane has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is employed in studies of dopamine signaling and its role in various physiological processes.

Medicine: Due to its activity on the dopamine D2 receptor, it is used in research related to neurological and psychiatric disorders, such as Parkinson’s disease, schizophrenia, and depression.

Industry: The compound’s unique structure and reactivity make it valuable in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Phenoxy-8-azabicyclo[3.2.1]octane involves its interaction with the dopamine D2 receptor. As a potent and selective agonist, it binds to the receptor and activates it, leading to downstream signaling events that modulate various physiological and pathological processes . The molecular targets and pathways involved in this mechanism include the activation of G-proteins and subsequent modulation of intracellular signaling cascades.

Comparison with Similar Compounds

Table 1: Key Structural Features of Azabicyclo[3.2.1]octane Derivatives

Compound Name	Substituents/Modifications	Heteroatom Positions	Molecular Weight (g/mol)	Key References
3-Phenoxy-8-azabicyclo[3.2.1]octane	Phenoxy (C₆H₅O-) at 3-position	8-aza	239.74
3-Oxa-8-azabicyclo[3.2.1]octane (M3)	Oxygen at 3-position, nitrogen at 8-position	3-oxa, 8-aza	141.17*
8-Oxa-3-azabicyclo[3.2.1]octane (M4)	Oxygen at 8-position, nitrogen at 3-position	8-oxa, 3-aza	141.17*
2-Azabicyclo[3.2.1]octane	Nitrogen at 2-position	2-aza	125.18
3-(Diphenylmethoxy)-8-methyl-8-azabicyclo[3.2.1]octane	Diphenylmethoxy at 3-position, methyl at 8-position	8-aza, 8-methyl	307.41
3,8-Diazabicyclo[3.2.1]octane	Nitrogen at 3- and 8-positions	3,8-diaza	124.17

*Calculated based on molecular formula.

Key Observations :

• Heteroatom Position: Substituting oxygen (e.g., 3-oxa in M3) for nitrogen alters electronic properties and binding affinity. M3 showed moderate PI3K inhibition (IC₅₀ = 157–282 nM) , while 2-azabicyclo[3.2.1]octane exhibited minor antiviral activity .
• Substituent Effects: The phenoxy group in 3-Phenoxy-8-azabicyclo enhances steric bulk and aromatic interactions compared to smaller substituents like methyl or hydrogen.

Key Insights :

• Target Specificity: The phenoxy group in 3-Phenoxy-8-azabicyclo derivatives may favor interactions with sulfonamide-binding enzymes, while diarylmethylene substituents () enhance opioid receptor affinity.
• Potency: Bridged morpholines like M3 show moderate cellular activity, but substitutions at the 3-position (e.g., phenoxy) can improve target engagement .